{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• IUPAC Name: 2-[3-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C17H26N2O2/c1-2-18(11-15-7-4-3-5-8-15)12-16-9-6-10-19(13-16)14-17(20)21/h3-5,7-8,16H,2,6,9-14H2,1H3,(H,20,21)
• InChI Key: WOFLSSMFJFPPCE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)CC(=O)O)CC2=CC=CC=C2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a synthetic tertiary amine derivative featuring a piperidine core substituted with a benzyl-ethyl-amino-methyl group and an acetic acid moiety. This compound is structurally characterized by its hybrid architecture, combining a lipophilic benzyl-ethyl-amino group with a polar carboxylic acid functional group, which may confer balanced solubility and receptor-binding properties. It has been cataloged under the reference code 10-F084438 by CymitQuimica, though current availability is listed as discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid typically involves multiple steps, starting from readily available precursors. One common method involves the alkylation of piperidine with benzyl chloride, followed by the introduction of an ethyl group through a nucleophilic substitution reaction. The final step involves the addition of an acetic acid moiety through esterification or amidation reactions. The reaction conditions often require the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, ensures the consistent quality of the final product.

Chemical Reactions Analysis

Esterification and Amidation Reactions

The carboxylic acid group undergoes esterification and amidation under standard conditions:

• Esterification : Reacts with alcohols (e.g., methanol, ethanol) in the presence of acid catalysts (H₂SO₄) or coupling agents like thionyl chloride (SOCl₂) to form esters.

• Amidation : Forms amides when treated with amines (e.g., ammonia, primary/secondary amines) using carbodiimide-based coupling agents (EDC, DCC).

Example Reaction :

\text{{Compound}} + \text{{R-OH}} \xrightarrow{\text{H}^+/\text{SOCl}_2} \text{{Ester}} + \text{{H}_2\text{O}}

Key Data :

Reaction Type	Reagents/Conditions	Product	Yield
Esterification	SOCl₂, MeOH, reflux	Methyl ester	75–85%
Amidation	EDC, NH₃, DMF	Primary amide	60–70%

Oxidation and Reduction Reactions

The benzyl and piperidine groups participate in redox reactions:

• Oxidation :

  • Benzyl group oxidizes to benzoic acid derivatives using KMnO₄/H₂SO₄ or H₂O₂.

  • Piperidine ring undergoes oxidation at the nitrogen center with peracids (e.g., mCPBA).

• Reduction :

  • The acetic acid moiety can be reduced to ethanol derivatives using LiAlH₄.

Example Reaction :

\text{{Compound}} \xrightarrow{\text{KMnO}_4/\text{H}_2\text{SO}_4} \text{{Benzoic acid derivative}} + \text{{CO}_2}

Key Data :

Reaction Type	Reagents/Conditions	Product	Selectivity
Benzyl oxidation	KMnO₄, H₂SO₄, 80°C	Benzaldehyde	>90%
Acetic acid reduction	LiAlH₄, THF, 0°C	Ethanol derivative	65–75%

Substitution Reactions

The piperidine nitrogen and benzyl-ethyl-amino group participate in nucleophilic substitutions:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in basic conditions (K₂CO₃) to form quaternary ammonium salts.

• Acylation : Forms acylated derivatives with acyl chlorides (e.g., acetyl chloride) .

Example Reaction (Alkylation) :

\text{{Compound}} + \text{{CH}_3\text{I}} \xrightarrow{\text{K}_2\text{CO}_3} \text{{Quaternary ammonium salt}} + \text{{KI}}

Key Data :

Reaction Type	Reagents/Conditions	Product	Yield
N-Alkylation	CH₃I, K₂CO₃, DMF	Methylated derivative	80–90%
Acylation	AcCl, Et₃N, CH₂Cl₂	Acetylated product	70–80%

Acid-Base Reactions

The acetic acid moiety (pKa ~2.5) and tertiary amine (pKa ~9–10) enable pH-dependent behavior:

• Protonation : Forms a zwitterionic structure in aqueous solutions at neutral pH.

• Deprotonation : Reacts with strong bases (NaOH) to form carboxylate salts.

Key Data :

Functional Group	pKa	Reactivity
Carboxylic acid	2.5	Forms salts with NaOH
Tertiary amine	9.8	Protonated in acidic conditions

Biological Interactions

While not strictly chemical reactions, its interactions with biological systems highlight its reactivity:

• Receptor Binding : The piperidine and benzyl-ethyl-amino groups bind to GABAₐ and serotonin receptors via hydrogen bonding and hydrophobic interactions.

• Enzyme Inhibition : Acts as a competitive inhibitor for acetylcholinesterase (IC₅₀ = 12 µM).

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential as a therapeutic agent due to its structural similarity to known pharmacophores. Research indicates that it may exhibit activity against certain neurological disorders by modulating neurotransmitter levels in the brain.

Case Study:
A study published in the Journal of Medicinal Chemistry investigated derivatives of piperidine compounds for their neuroprotective effects. The results suggested that modifications similar to those found in {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid could enhance efficacy against neurodegenerative diseases .

Antidepressant Activity

Research has indicated that compounds with piperidine structures can have antidepressant properties. The substitution pattern in {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid may contribute to selective serotonin reuptake inhibition.

Case Study:
In a double-blind study, a derivative of this compound was tested on patients with major depressive disorder, showing significant improvement in symptoms compared to placebo controls .

Pain Management

The compound's potential role as an analgesic has been explored, particularly in the context of chronic pain management. Its ability to interact with pain pathways makes it a candidate for further development.

Case Study:
A clinical trial assessed the efficacy of piperidine derivatives in treating neuropathic pain. Results indicated that compounds similar to {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid provided substantial relief compared to traditional analgesics .

Mechanism of Action

The mechanism of action of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

{3-[(Benzyloxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS: 1353962-82-9)

• Structural Difference: Incorporates a benzyloxycarbonyl group instead of benzyl-ethyl-amino.
• This substitution may reduce membrane permeability compared to the parent compound but enhance resistance to enzymatic degradation .

{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS: 1353967-20-0)

• Structural Difference: Cyclopropyl replaces the ethyl group in the amino side chain.
• Impact : The rigid cyclopropyl ring introduces steric constraints, possibly enhancing metabolic stability by hindering oxidative metabolism. This modification could improve pharmacokinetic profiles in vivo .

2-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-ethanol

• Structural Difference : Pyrrolidine replaces piperidine, and isopropyl substitutes ethyl.
• The bulkier isopropyl group may decrease binding affinity to targets requiring compact ligands but increase hydrophobic interactions .

Pharmacophore and Receptor Interactions

Evidence from pharmacophore modeling (Figure S1, Table S1–S3) highlights that substituent variations alter critical pharmacophore features such as hydrogen bond acceptors, hydrophobic regions, and aromatic rings . For example:

• The benzyl-ethyl-amino group in the parent compound provides a moderate hydrophobic surface, facilitating interactions with PPARγ ligand-binding domains .
• Analogs with benzyloxycarbonyl groups introduce additional hydrogen-bonding capacity, which may shift selectivity toward receptors requiring polar interactions .

Physicochemical and Commercial Considerations

A comparison of key properties is summarized below:

Compound	Substituent	Key Feature	Status
{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Benzyl-ethyl-amino	Balanced lipophilicity/polarity	Discontinued
{3-[(Benzyloxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Benzyloxycarbonyl-ethyl-amino	Enhanced polarity, metabolic protection	Available
{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Benzyl-cyclopropyl-amino	Rigid structure, metabolic stability	Available

Research and Development Trends

• Discontinued Compounds: The discontinuation of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid may reflect challenges in synthesis, stability, or preliminary efficacy data, prompting focus on analogs with optimized substituents .
• Targeted Modifications : Recent analogs prioritize cyclopropyl and benzyloxycarbonyl groups to address limitations in bioavailability and target engagement .

Biological Activity

{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid, with the CAS number 1353963-37-7, is a compound that has garnered interest due to its potential biological activities. This article explores the compound's pharmacological properties, focusing on its anti-cancer, anti-inflammatory, and antimicrobial activities.

• Molecular Formula: C₁₈H₂₃N₂O₂
• Molecular Weight: 290.41 g/mol
• InChIKey: WOFLSSMFJFPPCE-UHFFFAOYNA-N

Anti-Cancer Activity

Recent studies have highlighted the anti-cancer potential of derivatives related to {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid. For instance, a related compound demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer (MCF cells) and glioblastoma (U87 cells). The compound showed an IC50 value of 25.72 ± 3.95 μM, indicating its effectiveness in inducing apoptosis in cancer cells .

Case Study:
In a study examining the effects of similar compounds on tumor-bearing mice, it was observed that treatment led to a notable suppression of tumor growth, suggesting a promising therapeutic application for this class of compounds in oncology .

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In vitro assays revealed that it could inhibit pro-inflammatory cytokine production, which is crucial in managing conditions such as arthritis and other inflammatory diseases. The mechanism appears to involve the modulation of signaling pathways related to inflammation .

Antimicrobial Activity

The antimicrobial efficacy of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid has been assessed against various bacterial strains. Preliminary results indicated that it exhibits moderate antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values ranging from 75 µg/mL to 150 µg/mL depending on the strain tested .

Table 1: Antimicrobial Activity Summary

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	75
Escherichia coli	125
Pseudomonas aeruginosa	150

Structure-Activity Relationship (SAR)

Understanding the SAR is essential for optimizing the biological activity of {3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid. Modifications in the piperidine ring and substituents on the benzyl group have shown varying degrees of activity. For example, introducing different alkyl groups can enhance lipophilicity, potentially improving cellular uptake and bioavailability .